Cas no 50427-71-9 (Ethanamine, N-methyl-2,2-bis(1-methylethoxy)-)

Ethanamine, N-methyl-2,2-bis(1-methylethoxy)- structure
50427-71-9 structure
Product Name:Ethanamine, N-methyl-2,2-bis(1-methylethoxy)-
CAS No:50427-71-9
MF:C9H21NO2
MW:175.26854300499
CID:364911
PubChem ID:71366591
Update Time:2025-04-19

Ethanamine, N-methyl-2,2-bis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, N-methyl-2,2-bis(1-methylethoxy)-
    • N-methyl-2,2-di(propan-2-yloxy)ethanamine
    • DTXSID60789945
    • N-Methyl-2,2-bis[(propan-2-yl)oxy]ethan-1-amine
    • 50427-71-9
    • Inchi: 1S/C9H21NO2/c1-7(2)11-9(6-10-5)12-8(3)4/h7-10H,6H2,1-5H3
    • InChI Key: ADPQVAXHCDNVCB-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(CNC)OC(C)C

Computed Properties

  • Exact Mass: 175.157228913g/mol
  • Monoisotopic Mass: 175.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.5Ų
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